Cas no 2172092-53-2 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2-hydroxybenzoic acid)
4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2-hydroxybenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2-hydroxybenzoic acid
- 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]-2-hydroxybenzoic acid
- 2172092-53-2
- EN300-1550401
-
- Inchi: 1S/C26H20N2O6/c29-23-14-16(11-12-21(23)25(31)32)28-24(30)10-5-13-27-26(33)34-15-22-19-8-3-1-6-17(19)18-7-2-4-9-20(18)22/h1-4,6-9,11-12,14,22,29H,13,15H2,(H,27,33)(H,28,30)(H,31,32)
- InChI Key: OTDIXMOMTFNTRT-UHFFFAOYSA-N
- SMILES: O(C(NCC#CC(NC1C=CC(C(=O)O)=C(C=1)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 456.13213636g/mol
- Monoisotopic Mass: 456.13213636g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 6
- Complexity: 810
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 125Ų
4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2-hydroxybenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1550401-0.05g |
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]-2-hydroxybenzoic acid |
2172092-53-2 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1550401-0.1g |
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]-2-hydroxybenzoic acid |
2172092-53-2 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1550401-0.25g |
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]-2-hydroxybenzoic acid |
2172092-53-2 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1550401-0.5g |
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]-2-hydroxybenzoic acid |
2172092-53-2 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1550401-1.0g |
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]-2-hydroxybenzoic acid |
2172092-53-2 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1550401-2.5g |
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]-2-hydroxybenzoic acid |
2172092-53-2 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1550401-5.0g |
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]-2-hydroxybenzoic acid |
2172092-53-2 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1550401-10.0g |
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]-2-hydroxybenzoic acid |
2172092-53-2 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1550401-50mg |
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]-2-hydroxybenzoic acid |
2172092-53-2 | 50mg |
$2829.0 | 2023-09-25 | ||
| Enamine | EN300-1550401-100mg |
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]-2-hydroxybenzoic acid |
2172092-53-2 | 100mg |
$2963.0 | 2023-09-25 |
4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2-hydroxybenzoic acid Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2-hydroxybenzoic acid
Introduction to 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2-hydroxybenzoic Acid (CAS No. 2172092-53-2)
4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2-hydroxybenzoic acid, identified by its CAS number 2172092-53-2, is a sophisticated organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound, characterized by its intricate molecular structure, combines multiple functional groups that make it a promising candidate for various applications, particularly in drug discovery and therapeutic development.
The molecular backbone of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2-hydroxybenzoic acid features a combination of amino, carboxylic, and ynamido functionalities, which are strategically positioned to enhance its reactivity and potential biological activity. The presence of a fluorenylmethoxycarbonyl (Fmoc) group further adds to its complexity, providing a protective and modifiable handle for synthetic chemists. This structural design allows for diverse chemical modifications, making it an invaluable tool in the development of novel pharmaceuticals.
In recent years, there has been a surge in research focused on harnessing the potential of such multifunctional compounds in addressing complex diseases. The unique properties of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2-hydroxybenzoic acid have positioned it as a key intermediate in the synthesis of bioactive molecules. Its ability to participate in various chemical reactions, including condensation, cyclization, and coupling reactions, makes it a versatile building block for constructing more complex drug candidates.
One of the most compelling aspects of this compound is its potential application in the field of targeted therapy. The ynamido group, in particular, has been shown to exhibit strong binding affinity to specific biological targets, making it an attractive moiety for designing small-molecule inhibitors. This property has been exploited in several preclinical studies where derivatives of this compound have demonstrated promising results in inhibiting key enzymes involved in cancer progression.
The Fmoc group on the molecule also serves as a critical feature for protecting reactive sites during synthesis while allowing for controlled deprotection steps. This protective strategy is essential in multi-step synthetic routes where selective modification is required. The combination of these features makes 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2-hydroxybenzoic acid an excellent candidate for further exploration in medicinal chemistry.
Recent advancements in computational chemistry have further enhanced the utility of this compound. High-throughput virtual screening methods have been employed to identify potential drug-like scaffolds derived from this molecule. These computational approaches have accelerated the discovery process by predicting binding interactions and optimizing molecular properties before experimental synthesis.
The hydroxybenzoic acid moiety in the structure contributes to the compound's solubility and bioavailability, which are critical factors for any potential therapeutic agent. This feature ensures that the compound can be effectively delivered to target tissues and exert its intended biological effects. Additionally, the presence of multiple chiral centers offers opportunities for developing enantiomerically pure derivatives with enhanced pharmacological profiles.
In conclusion, 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2-hydroxybenzoic acid (CAS No. 2172092-53-2) represents a significant advancement in the realm of biologically active compounds. Its unique structural features and functional groups make it a valuable asset for researchers engaged in drug discovery and development. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a pivotal role in addressing some of the most pressing challenges in modern medicine.
2172092-53-2 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2-hydroxybenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)